Cas no 1998227-70-5 (4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid
• CAS No: 1998227-70-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5720783
• PubChem ID: 121201312
• Update Time: 2025-06-08

4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• F1907-4901
• 4-[4-(2-hydroxyethyl)piperidin-1-yl]-4-oxobutanoic acid
• 1998227-70-5
• AKOS026709343
• 4-(4-(2-hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid
• 4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C11H19NO4/c13-8-5-9-3-6-12(7-4-9)10(14)1-2-11(15)16/h9,13H,1-8H2,(H,15,16)
• InChI Key： QQALDVGWLISKIK-UHFFFAOYSA-N
• SMILES： OCCC1CCN(C(CCC(=O)O)=O)CC1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid

Comprehensive Overview of 4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid (CAS No. 1998227-70-5): Properties, Applications, and Innovations

4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid (CAS No. 1998227-70-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine backbone and hydroxyethyl and oxobutanoic acid functional groups, exhibits versatile reactivity, making it a valuable intermediate in drug discovery and development. Its molecular formula, C₁₁H₁₉NO₄, reflects a balance of hydrophilicity and lipophilicity, which is critical for bioavailability optimization in medicinal chemistry.

In recent years, the demand for piperidine derivatives like 4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid has surged, driven by their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential to modulate G-protein-coupled receptors (GPCRs), a hot topic in drug development. The compound’s carboxylic acid moiety also allows for facile derivatization, enabling the creation of prodrugs or conjugates for targeted delivery systems—a trend aligned with the growing focus on precision medicine.

The synthesis of CAS No. 1998227-70-5 typically involves multi-step organic reactions, including amide coupling and ester hydrolysis, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical factor given the stringent quality standards of the pharmaceutical industry. Notably, the compound’s stability under physiological conditions has been a subject of study, addressing common queries about its metabolic pathways and half-life in biological systems.

Beyond pharmaceuticals, 4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid finds niche applications in bioconjugation and proteomics research. Its reactive groups facilitate the labeling of biomolecules, aiding in drug-target interaction studies—a key area in AI-driven drug discovery. This aligns with the increasing integration of machine learning in compound optimization, where structural data of such intermediates are fed into predictive algorithms.

Environmental and safety profiles of CAS No. 1998227-70-5 are also under scrutiny, reflecting the broader industry shift toward green chemistry. Researchers are exploring solvent-free synthesis routes and biodegradable analogs, responding to public interest in sustainable pharmaceuticals. These efforts are often highlighted in patent literature, where the compound’s novel applications are frequently claimed.

In summary, 4-(4-(2-Hydroxyethyl)piperidin-1-yl)-4-oxobutanoic acid exemplifies the intersection of traditional organic synthesis and cutting-edge biomedical innovation. Its adaptability and relevance to contemporary research themes—such as GPCR targeting, sustainability, and computational chemistry—ensure its continued prominence in scientific discourse. For researchers and industry professionals, understanding this compound’s properties and applications is essential to leveraging its full potential in advancing human health and scientific knowledge.